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Compound of Interest

Compound Name: Tebufenozide-d9

Cat. No.: B12391516 Get Quote

Technical Guide: Tebufenozide-d9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tebufenozide-d9, a deuterated

isotopologue of the insecticide Tebufenozide. This document summarizes its physicochemical

properties, provides a detailed analytical methodology for its quantification, and explores its

biological mechanism of action and metabolic fate.

Core Data Presentation
Quantitative data for Tebufenozide-d9 and its non-deuterated counterpart are summarized in

the tables below for easy comparison.

Table 1: Physicochemical Properties
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Property Tebufenozide-d9 Tebufenozide

IUPAC Name

N'-(4-ethylbenzoyl)-N-

[1,1,1,3,3,3-hexadeuterio-2-

(trideuteriomethyl)propan-2-

yl]-3,5-dimethylbenzohydrazide

N-tert-butyl-N'-(4-

ethylbenzoyl)-3,5-

dimethylbenzohydrazide

Molecular Formula C₂₂H₁₉D₉N₂O₂ C₂₂H₂₈N₂O₂

Exact Mass (Da) 361.271568854[1] 352.215078140

Monoisotopic Mass (Da) 361.271568854 352.215078140

Molecular Weight ( g/mol ) 361.53[2] 352.478

CAS Number 1246815-86-0 112410-23-8[3]

Experimental Protocols
Analysis of Tebufenozide-d9 by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
This protocol is adapted from established methods for the analysis of Tebufenozide in complex

matrices and is suitable for the quantification of Tebufenozide-d9, often used as an internal

standard.

1. Sample Preparation (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a streamlined

procedure for the extraction of pesticide residues from food matrices.

Extraction:

Homogenize 10-15 g of the sample (e.g., vegetable or fruit tissue).

Add an equal volume of acetonitrile.

Add the appropriate amount of Tebufenozide-d9 as an internal standard.

Add magnesium sulfate and sodium acetate (for partitioning and to control pH).
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Shake vigorously for 1 minute and centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile supernatant.

Add a mixture of primary secondary amine (PSA) sorbent (to remove organic acids, fatty

acids, and sugars), C18 sorbent (to remove nonpolar interferences), and magnesium

sulfate (to remove excess water).

Vortex and centrifuge.

The resulting supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is suitable for separation.

Mobile Phase: A gradient of water with 0.1% formic acid and methanol or acetonitrile with

0.1% formic acid.

Flow Rate: 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

Ionization: Electrospray Ionization (ESI) in positive ion mode.

Scan Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: The precursor ion for Tebufenozide-d9 is the protonated molecule

[M+H]⁺. Based on the known fragmentation of Tebufenozide, the following transitions are

predicted for Tebufenozide-d9:

Table 2: Predicted MRM Transitions for Tebufenozide-d9
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV) - Starting Point

Tebufenozide-d9 ~371.3 ~297.2 15-25

Tebufenozide-d9 ~371.3 ~133.1 25-35

Note: The optimal collision energies should be determined empirically on the specific mass

spectrometer being used.

Signaling and Metabolic Pathways
Mechanism of Action: Ecdysone Receptor Agonism
Tebufenozide acts as a nonsteroidal agonist of the ecdysone receptor (EcR), a key regulator of

insect molting and development. By mimicking the natural insect molting hormone, 20-

hydroxyecdysone (20E), Tebufenozide prematurely activates the ecdysone signaling cascade,

leading to a lethal, incomplete molt in larval insects.
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Caption: Tebufenozide-d9 signaling pathway.

Metabolic Pathway of Tebufenozide in Rats
In vivo studies in rats have shown that Tebufenozide is metabolized primarily through oxidation

of the alkyl substituents on its aromatic rings. The major metabolic transformations occur at the

ethyl and methyl groups.
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Caption: Metabolic pathway of Tebufenozide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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